molecular formula C9H11NO2 B1617049 3-(2-Methyl-1,3-dioxolan-2-yl)pyridine CAS No. 55676-25-0

3-(2-Methyl-1,3-dioxolan-2-yl)pyridine

Cat. No.: B1617049
CAS No.: 55676-25-0
M. Wt: 165.19 g/mol
InChI Key: XJECXYQSNJXBEA-UHFFFAOYSA-N
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Description

3-(2-Methyl-1,3-dioxolan-2-yl)pyridine is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 132839. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Properties

CAS No.

55676-25-0

Molecular Formula

C9H11NO2

Molecular Weight

165.19 g/mol

IUPAC Name

3-(2-methyl-1,3-dioxolan-2-yl)pyridine

InChI

InChI=1S/C9H11NO2/c1-9(11-5-6-12-9)8-3-2-4-10-7-8/h2-4,7H,5-6H2,1H3

InChI Key

XJECXYQSNJXBEA-UHFFFAOYSA-N

SMILES

CC1(OCCO1)C2=CN=CC=C2

Canonical SMILES

CC1(OCCO1)C2=CN=CC=C2

55676-25-0

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Acetylpyridine (10 g), ethylene glycol (50 ml) and p-toluenesulfonic acid (0.5 g) were dissolved in toluene and the solution was refluxed at 150° C. for 1 day with the by-product water being constantly removed. After cooling, saturated aqueous sodium hydrogen carbonate and toluene were added and the mixture was stirred and allowed to stand. The aqueous layer was separated and extracted with 2 portions of toluene. The toluene layers were combined, washed sequentially with saturated aqueous sodium hydrogen carbonate, water and aqueous sodium chloride solution, and dried over anhydrous magnesium sulfate. Finally the solvent was distilled off under reduced pressure to give 2-methyl-2-(pyridin-3-yl)-1,3-dioxolane (13.6 g).
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